Polygalacic acid

Specification

• CAS No.: 22338-71-2
• Molecular Formula: C30H48O6
• Molecular Weight: 504.7 g/mol
• IUPAC Name: (4aR,5R,6aR,6aS,6bR,9R,10R,11S,12aR,14bR)-5,10,11-trihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• Standard InChI: InChI=1S/C30H48O6/c1-25(2)11-12-30(24(35)36)18(13-25)17-7-8-21-26(3)14-19(32)23(34)27(4,16-31)20(26)9-10-28(21,5)29(17,6)15-22(30)33/h7,18-23,31-34H,8-16H2,1-6H3,(H,35,36)/t18-,19+,20?,21-,22-,23+,26+,27+,28-,29-,30-/m1/s1
• Standard InChI Key: KGGGRGBDMBZXKF-KZMOAHQXSA-N
• Isomeric SMILES: C[C@@]12CCC3[C@@]([C@H]1CC=C4[C@]2(C[C@H]([C@@]5([C@@H]4CC(CC5)(C)C)C(=O)O)O)C)(C[C@@H]([C@@H]([C@@]3(C)CO)O)O)C
• Canonical SMILES: CC1(CCC2(C(C1)C3=CCC4C(C3(CC2O)C)(CCC5C4(CC(C(C5(C)CO)O)O)C)C)C(=O)O)C

Introduction

Chemical Structure and Properties

Polygalacic acid (PA), identified by CAS number 22338-71-2, is characterized by the molecular formula C30H48O6. It is structurally classified as an oleanolic pentacyclic triterpenoid saponin. PA is also known by the IUPAC name (2β,3β,4α,16α)-2,3,16,23-tetrahydroxyolean-12-en-28-oic acid. This compound features four hydroxyl groups at positions 2, 3, 16, and 23, along with a carboxylic acid group at position 28 of the oleanane skeleton.

A significant characteristic of PA is its origin as a hydrolysis product of saponins from Polygala plants. These saponins are relatively unstable and can easily decompose into several compounds including senegenin, polygalacic acid, tenuifolin, and polygalaxanthone III when exposed to acidic conditions.

Natural Sources and Extraction

Polygalacic acid is primarily derived from the root of Polygala tenuifolia Willd, a traditional Chinese medicinal herb that has been used for centuries to treat various cognitive and neurological conditions. This plant, commonly known as Yuan Zhi in traditional Chinese medicine, has a long history of use for conditions affecting mental function.

The extraction of PA typically involves hydrolysis of triterpenoid saponins, which are the main bioactive compounds found in Polygala tenuifolia. Recent phytochemical studies have identified PA among the 565 components successfully identified in Polygalae Radix using targeted tandem mass spectrometry analysis strategies.

Pharmacological Activities

Neuroprotective Effects

Several studies have demonstrated significant neuroprotective properties of polygalacic acid. In a scopolamine-induced memory impairment model, PA (administered at doses of 3, 6, and 12 mg/kg orally) significantly improved memory-related behaviors as evaluated by the Morris water maze test. The compound reversed scopolamine-induced effects, decreasing escape latency time, increasing the number of crossings, and extending time spent in the target quadrant.

PA has shown particular promise in addressing Alzheimer's disease (AD) pathology. Network pharmacology analysis predicted that PA might regulate inflammation by targeting PPARγ-mediated pathways. In vivo studies have confirmed that PA can attenuate cognitive deficits and inhibit the expression of inflammation-related factors in AD mouse models.

Anti-inflammatory Properties

Polygalacic acid exhibits potent anti-inflammatory activities across multiple disease models. In osteoarthritis research, PA significantly reduced the expression of matrix metalloproteinases (MMPs) and cyclooxygenase-2 (COX-2) in IL-1β-induced rat chondrocytes. Furthermore, PA treatment prevented cartilage degeneration in rat osteoarthritis models.

In ulcerative colitis studies, intraperitoneal injection of PA (20/50 mg/kg) effectively alleviated weight loss, colon shortening, disease activity index, and colon pathological damage in dextran sulfate sodium (DSS)-induced colitis mice. The compound reduced the number of CD4+ T cells in colon tissues and inhibited the expression of pro-inflammatory factors in colonic tissues.

Cholinergic System Modulation

PA significantly improves cholinergic system reactivity, which is particularly important for cognitive function. Research indicates that PA treatment decreases acetylcholinesterase (AChE) activity, increases choline acetyltransferase (ChAT) activity, and elevates levels of acetylcholine (ACh) in the hippocampus and frontal cortex. These effects contribute to its cognitive-enhancing properties.

Antimicrobial Activity

Polygalacic acid has demonstrated antimicrobial properties against certain pathogens. Studies have shown that PA exhibits growth inhibition of Candida albicans with inhibition zones of 13.50 ± 0.71 mm. This suggests potential applications in antifungal treatments.

Molecular Mechanisms of Action

PPARγ/NF-κB Pathway Regulation

Both in vivo and in vitro studies have demonstrated that PA attenuates inflammation primarily through the PPARγ/NF-κB pathway. In cellular models, the neuroprotective effects of PA were reversed by the PPARγ inhibitor GW9662, confirming the central role of this pathway in PA's mechanism of action.

MAPK and Wnt/β-catenin Signaling Inhibition

In osteoarthritis research, PA has been shown to inhibit matrix metalloproteinases expression via suppression of Wnt/β-catenin and MAPK signal pathways. These pathways play crucial roles in inflammatory responses and tissue degradation in osteoarthritis.

STAT1/3 and PI3K/Akt Pathway Modulation

In ulcerative colitis models, PA inhibits the activation of NF-κB, STAT1/3, and PI3K/Akt signaling pathways. These pathways are central to inflammatory responses in intestinal inflammation, suggesting that PA's anti-inflammatory effects are mediated through multiple signaling cascades.

Neuroinflammation and Oxidative Stress Reduction

In addition to its effects on specific signaling pathways, PA significantly ameliorates neuroinflammation and oxidative stress in animal models. In microglial cells, PA can decrease the production of inflammatory cytokines and reduce the apoptosis of neuronal cells.

Therapeutic Applications

Alzheimer's Disease and Cognitive Disorders

The neuroprotective and anti-inflammatory properties of PA make it a promising candidate for treating Alzheimer's disease and other cognitive disorders. The ability of PA to modulate multiple pathways involved in AD pathogenesis, including neuroinflammation, oxidative stress, and cholinergic dysfunction, suggests its potential as a multi-target therapeutic agent.

Parameter	Effect of PA	Study Type	Dose
Cognitive function	Improved spatial learning and memory	In vivo (AD mice model)	6-12 mg/kg/day
Inflammatory cytokines	Reduced levels	In vivo and in vitro	6-12 mg/kg/day
Microglial activation	Decreased	In vitro	Variable
Neuronal apoptosis	Reduced	In vitro (N2a cells)	Variable
Cholinergic activity	Enhanced ACh levels, decreased AChE	In vivo	3-12 mg/kg

Osteoarthritis

PA has demonstrated significant potential in treating osteoarthritis through its inhibition of MMPs expression and modulation of inflammatory pathways. Its ability to prevent cartilage degeneration makes it a candidate for developing treatments for this degenerative joint disease.

Inflammatory Bowel Disease

The efficacy of PA in ameliorating symptoms of DSS-induced colitis in mice models suggests its potential application in treating inflammatory bowel diseases such as ulcerative colitis. By targeting multiple inflammatory pathways, PA may provide a novel approach to managing these chronic conditions.

Recent Research Advancements

Recent studies have significantly expanded our understanding of polygalacic acid's therapeutic potential. Network pharmacology approaches have identified multiple targets for PA, supporting its development as a multi-target drug candidate. The application of molecular docking techniques has also provided insights into the binding interactions between PA and its molecular targets, particularly PPARγ.

In 2024, a comprehensive study investigating PA's effects on Alzheimer's disease demonstrated that PA could attenuate cognitive impairment by regulating inflammation through the PPARγ/NF-κB signaling pathway. This work has established PA as a promising candidate for new drug development for AD.

Similarly, recent research on ulcerative colitis (published as a preprint in October 2024) has revealed PA's effectiveness in ameliorating acute ulcerative colitis through activation of NF-κB, STAT1/3, and Akt signaling pathways. These findings expand the potential therapeutic applications of PA beyond neurological conditions.